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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809 Get Quote

Technical Support Center: GSK2837808A
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of GSK2837808A, a potent

inhibitor of lactate dehydrogenase A (LDHA).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK2837808A?

A1: Proper storage is crucial to maintain the integrity of GSK2837808A. Recommendations

vary depending on whether the compound is in solid form or in solution.

Solid Form (Powder): Store at -20°C for long-term storage (up to 3 years) or at 4°C for

shorter periods (up to 2 years).[1]

Stock Solutions: For stock solutions, it is recommended to store aliquots at -20°C for up to 1

year or at -80°C for up to 2 years.[1] One supplier suggests that stock solutions are stable for

up to 3 months at -20°C.[2] To minimize freeze-thaw cycles, it is advisable to prepare single-

use aliquots.

Q2: What solvents can I use to dissolve GSK2837808A?

A2: GSK2837808A exhibits good solubility in dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF).[3] It is reported to be insoluble in water and ethanol.[4] For cell
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culture experiments, it is common practice to prepare a concentrated stock solution in DMSO

and then dilute it with the aqueous culture medium to the final working concentration.

Q3: My GSK2837808A is not dissolving properly. What can I do?

A3: If you encounter solubility issues, consider the following troubleshooting steps:

Use Fresh, Anhydrous DMSO: The presence of moisture in DMSO can significantly reduce

the solubility of GSK2837808A.[4] Always use fresh, high-quality, anhydrous DMSO.

Sonication: Gentle sonication can help to break down aggregates and facilitate dissolution.

[5]

Warming: Gently warming the solution to 37°C may improve solubility. It is recommended to

pre-warm both the stock solution and the diluent before mixing to prevent precipitation.[5]

Vortexing: Vigorous vortexing can also aid in dissolving the compound.

Q4: Can I store my working solutions of GSK2837808A?

A4: It is highly recommended to prepare working solutions fresh for each experiment.[4] The

stability of GSK2837808A in aqueous media at low concentrations for extended periods has

not been extensively documented. For in vivo studies, mixed formulations should be used

immediately.[4]

Troubleshooting Guides
Issue 1: Precipitation of GSK2837808A in Cell Culture
Media

Problem: The compound precipitates out of solution when added to the cell culture medium.

Possible Cause 1: The final concentration of DMSO in the medium is too low to maintain

solubility.

Solution 1: While it is important to keep DMSO concentrations low to avoid cellular toxicity

(typically below 0.5%), ensure that the initial dilution from the stock solution is not too large.

A serial dilution approach might be helpful.
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Possible Cause 2: The compound has limited solubility in the aqueous environment of the

culture medium.

Solution 2: After diluting the DMSO stock into the medium, mix it thoroughly and immediately

add it to the cells. Avoid letting the diluted solution stand for extended periods. Pre-warming

the culture medium to 37°C before adding the compound can also help.[5]

Issue 2: Inconsistent Experimental Results
Problem: Variability in experimental outcomes when using GSK2837808A.

Possible Cause 1: Degradation of the compound due to improper storage.

Solution 1: Review your storage procedures. Ensure the solid compound and stock solutions

are stored at the recommended temperatures and protected from light.[2] Avoid repeated

freeze-thaw cycles of stock solutions.

Possible Cause 2: Inaccurate concentration of the stock solution.

Solution 2: Recalibrate your balance before weighing the compound. Ensure the compound

is fully dissolved in the initial stock solution.

Possible Cause 3: Instability of the compound in the experimental setup.

Solution 3: Prepare fresh dilutions for each experiment. Minimize the time the compound

spends in aqueous solutions before being used.

Data Presentation
Table 1: Solubility of GSK2837808A in Various Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 30 - 102 46.2 - 157.01

Use of fresh,

moisture-free DMSO

is recommended.[3][4]

[5][6] Sonication may

be required.[5]

DMF 30 46.2

DMSO:PBS (pH 7.2)

(1:2)
0.33 0.51

Limited solubility in

aqueous solutions.

Water Insoluble Insoluble

Ethanol
Insoluble / Slightly

Soluble

Insoluble / Slightly

Soluble
[3][4]

Table 2: Recommended Storage Conditions for
GSK2837808A

Form Storage Temperature Duration

Powder -20°C 3 years[1][5]

4°C 2 years[1]

Stock Solution (in DMSO) -20°C Up to 1 year[1] (or 3 months)

-80°C Up to 2 years[1] (or 1 year)

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh out the desired amount of GSK2837808A powder (Molecular

Weight: 649.62 g/mol ) using a calibrated analytical balance. For example, to prepare 1 mL

of a 10 mM solution, weigh 6.496 mg.
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Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. If

necessary, use a sonicator bath for a few minutes to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solution for Cell-Based Assays

Thawing: Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.

Pre-warming: Pre-warm the cell culture medium to 37°C.

Dilution: Perform a serial dilution of the stock solution in pre-warmed cell culture medium to

achieve the desired final concentration. For example, to achieve a 10 µM final concentration,

you could add 1 µL of the 10 mM stock to 1 mL of medium.

Mixing and Application: Gently mix the final working solution by inverting the tube and

immediately add it to your cell culture plates.

Visualizations
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GSK2837808A Solution Preparation Workflow
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Caption: Workflow for preparing GSK2837808A solutions.
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Simplified Glycolysis and Lactate Fermentation Pathway
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Caption: Inhibition of LDHA by GSK2837808A in glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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